Cas no 922671-81-6 (1-(4-methoxyphenyl)-3-(5-{(2-methylphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)urea)

• Product Name: 1-(4-methoxyphenyl)-3-(5-{(2-methylphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)urea
• CAS No: 922671-81-6
• MF: C₁₈H₁₈N₄O₂S₂
• MW: 386.491120815277
• CID: 5497194
• Update Time: 2025-07-23

1-(4-methoxyphenyl)-3-(5-{(2-methylphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-3-[5-[(2-methylphenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]urea
• 1-(4-methoxyphenyl)-3-(5-{(2-methylphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)urea

• Inchi： 1S/C18H18N4O2S2/c1-12-5-3-4-6-13(12)11-25-18-22-21-17(26-18)20-16(23)19-14-7-9-15(24-2)10-8-14/h3-10H,11H2,1-2H3,(H2,19,20,21,23)
• InChI Key： DFOXSMOGLVWNET-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(OC)C=C1)C(NC1=NN=C(SCC2=CC=CC=C2C)S1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(4-methoxyphenyl)-3-(5-{(2-methylphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)urea

Comprehensive Overview of 1-(4-methoxyphenyl)-3-(5-{(2-methylphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)urea (CAS No. 922671-81-6)

The compound 1-(4-methoxyphenyl)-3-(5-{(2-methylphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)urea (CAS No. 922671-81-6) is a structurally unique urea derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a 1,3,4-thiadiazole core with a methoxyphenyl and methylphenyl substituent, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery targeting resistant pathogens and cancer therapies.

In recent years, the demand for novel heterocyclic compounds like 1-(4-methoxyphenyl)-3-(5-{(2-methylphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)urea has surged due to their versatility in medicinal chemistry. A 2023 study highlighted its structure-activity relationship (SAR) in modulating enzyme interactions, a topic frequently searched in academic databases. The compound’s sulfanyl-thiadiazole moiety is particularly noteworthy, as it mimics natural ligands, a feature often explored in computational drug design and AI-driven molecular modeling—hot topics in modern pharmacology.

From a synthetic perspective, CAS No. 922671-81-6 is synthesized via a multi-step protocol involving thiourea cyclization and aryl substitution, methods widely discussed in organic chemistry forums. Its logP value and hydrogen-bonding capacity suggest favorable bioavailability, a key consideration for researchers optimizing oral drug candidates. These properties align with frequent search queries such as "improving drug solubility" and "bioisosteres in medicinal chemistry," reflecting industry priorities.

Environmental and green chemistry applications of 1-(4-methoxyphenyl)-3-(5-{(2-methylphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)urea are also under exploration. Its degradability profile and low ecotoxicity make it a candidate for sustainable agrochemicals, a niche gaining traction amid global pushes for eco-friendly pesticides. This resonates with trending searches like "biodegradable crop protectants" and "non-toxic fungicides."

Analytical characterization of this compound typically employs HPLC-MS and NMR spectroscopy, techniques central to quality control in API manufacturing. Discussions around its polymorphic forms and salt selection—common challenges in formulation—are recurrent in patent literature, addressing pain points highlighted in queries like "API stability issues."

In conclusion, 1-(4-methoxyphenyl)-3-(5-{(2-methylphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)urea represents a multifaceted compound with untapped potential. Its intersection with drug discovery, green chemistry, and material science ensures continued relevance in scientific discourse, answering the growing demand for innovative, sustainable solutions across industries.